2-[tert-butyl(methyl)amino]ethyl 3-methoxy-2-naphthoate hydrochloride

• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 3-methoxynaphthalene-2-carboxylate;hydrochloride
• InChI: InChI=1S/C19H25NO3.ClH/c1-19(2,3)20(4)10-11-23-18(21)16-12-14-8-6-7-9-15(14)13-17(16)22-5;/h6-9,12-13H,10-11H2,1-5H3;1H
• InChI Key: YUTDMWGHZMPARY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C)CCOC(=O)C1=CC2=CC=CC=C2C=C1OC.Cl
• Molecular Formula: C19H26ClNO3
• Molecular Weight: 351.9 g/mol

Description

2-[tert-butyl(methyl)amino]ethyl 3-methoxy-2-naphthoate hydrochloride is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a derivative of naphthalene and is primarily used as a research tool in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 2-[tert-butyl(methyl)amino]ethyl 3-methoxy-2-naphthoate hydrochloride is based on its ability to bind to the cell membrane and undergo a change in fluorescence intensity upon changes in membrane potential. This allows for the detection of changes in ion channel activity and other cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to detect changes in membrane potential. This compound has been used to study the effects of various drugs and toxins on ion channel activity in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[tert-butyl(methyl)amino]ethyl 3-methoxy-2-naphthoate hydrochloride in lab experiments is its ability to detect changes in membrane potential with high sensitivity. However, this compound has limitations, such as its potential toxicity to cells at high concentrations.

Future Directions

There are several potential future directions for research on 2-[tert-butyl(methyl)amino]ethyl 3-methoxy-2-naphthoate hydrochloride. These include the development of new fluorescent probes based on this compound, the study of its effects on other cellular processes, and the development of new applications for this compound in various scientific fields.
In conclusion, this compound is a valuable research tool in the field of biochemistry and pharmacology. Its ability to detect changes in membrane potential with high sensitivity makes it a useful tool for studying ion channels and other cellular processes. However, further research is needed to fully understand the potential applications of this compound in various scientific fields.

Synthesis Methods

The synthesis of 2-[tert-butyl(methyl)amino]ethyl 3-methoxy-2-naphthoate hydrochloride involves the reaction of 3-methoxy-2-naphthoic acid with N-tert-butyl-N-methylglycine in the presence of a coupling agent. The resulting product is then treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

2-[tert-butyl(methyl)amino]ethyl 3-methoxy-2-naphthoate hydrochloride has been extensively used as a research tool in various scientific fields. It is primarily used as a fluorescent probe to detect changes in membrane potential in cells. This compound has also been used as a tool to study the mechanisms of ion channels in cells.